Cas no 2228835-02-5 (1-(3-phenylbutyl)cyclopropan-1-ol)

• Product Name: 1-(3-phenylbutyl)cyclopropan-1-ol
• CAS No: 2228835-02-5
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6228053
• PubChem ID: 165618714
• Update Time: 2025-06-09

1-(3-phenylbutyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenylbutyl)cyclopropan-1-ol
• EN300-1861566
• 2228835-02-5

• Inchi： 1S/C13H18O/c1-11(7-8-13(14)9-10-13)12-5-3-2-4-6-12/h2-6,11,14H,7-10H2,1H3
• InChI Key： CTQPMJIPKRZDKE-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-phenylbutyl)cyclopropan-1-ol

Professional Introduction to 1-(3-phenylbutyl)cyclopropan-1-ol (CAS No: 2228835-02-5)

1-(3-phenylbutyl)cyclopropan-1-ol, a compound with the chemical identifier CAS No: 2228835-02-5, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif of this molecule, featuring a cyclopropane ring appended with a 3-phenylbutyl side chain, offers a rich scaffold for chemical modification and functionalization, making it a promising candidate for further exploration in drug discovery.

The cyclopropane ring is a key structural feature that contributes to the compound's distinct chemical properties. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the reactivity of adjacent functional groups. In the context of 1-(3-phenylbutyl)cyclopropan-1-ol, this strain can facilitate various chemical transformations, including ring-opening reactions that introduce new functional groups at strategic positions within the molecule. Such reactivity is highly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacological properties.

The 3-phenylbutyl side chain adds another layer of complexity and potential utility to this compound. The phenyl group, with its aromatic stability and electronic characteristics, can influence both the physical properties and the biological activity of the molecule. Additionally, the butyl chain provides a hydrophobic anchor that can modulate solubility and membrane interactions. Together, these structural elements create a versatile platform for designing molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict and analyze the behavior of complex molecules like 1-(3-phenylbutyl)cyclopropan-1-ol with greater accuracy. These tools have been instrumental in understanding how subtle changes in the molecular structure can impact its biological activity. For instance, studies have shown that modifications to the phenyl ring or the butyl chain can significantly alter binding affinities and metabolic stability. Such insights are crucial for guiding the design of next-generation pharmaceuticals.

In the realm of drug discovery, 1-(3-phenylbutyl)cyclopropan-1-ol has been explored as a potential lead compound for various therapeutic applications. Its unique structural features make it an attractive candidate for targeting multiple disease pathways simultaneously. For example, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and neurodegenerative diseases. These findings highlight the compound's potential as a starting point for developing novel therapeutics.

The synthesis of 1-(3-phenylbutyl)cyclopropan-1-ol presents both challenges and opportunities for synthetic chemists. The cyclopropane ring requires careful handling to prevent unwanted side reactions, while the introduction of functional groups at specific positions demands precise control over reaction conditions. Despite these challenges, recent improvements in synthetic methodologies have made it increasingly feasible to access complex molecules like this one with high purity and yield.

The biological evaluation of 1-(3-phenylbutyl)cyclopropan-1-ol has revealed intriguing properties that warrant further investigation. In vitro studies have demonstrated that certain derivatives exhibit promising pharmacological activity without significant toxicity. These findings are particularly encouraging given the growing demand for safer and more effective medications. Additionally, preclinical studies are underway to assess the compound's efficacy and safety profile in animal models.

The future prospects for 1-(3-phenylbutyl)cyclopropan-1-ol are bright, with ongoing research aimed at expanding its therapeutic potential. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a pivotal role in addressing some of today's most pressing medical challenges.